Cas no 2138048-67-4 (2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol)
![2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol structure](https://www.kuujia.com/scimg/cas/2138048-67-4x500.png)
2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2138048-67-4
- 2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
- EN300-1150109
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- Inchi: 1S/C10H17N3O2/c1-10(2-5-15-7-10)8-6-9(11)13(12-8)3-4-14/h6,14H,2-5,7,11H2,1H3
- InChI Key: IDEKJNBQHPWQJD-UHFFFAOYSA-N
- SMILES: O1CCC(C)(C2C=C(N)N(CCO)N=2)C1
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.3Ų
- XLogP3: -0.2
2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1150109-1.0g |
2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol |
2138048-67-4 | 1g |
$0.0 | 2023-06-09 |
2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Related Literature
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Azam M. Shaikh,Bharat K. Sharma,Sajeev Chacko,Rajesh M. Kamble RSC Adv., 2016,6, 60084-60093
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
Additional information on 2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Comprehensive Overview of 2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138048-67-4)
2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138048-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and oxolane structural motifs, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its amino-functionalized pyrazole core, which is known to interact with various biological targets, making it a promising candidate for therapeutic agents.
The molecular structure of 2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol features a hydroxyethyl side chain, which enhances its solubility and bioavailability. This property is critical for its potential use in medicinal chemistry, where solubility often dictates a compound's efficacy. The presence of the 3-methyloxolan-3-yl group further contributes to its stereochemical complexity, offering opportunities for enantioselective synthesis and chiral drug development. These attributes align with current trends in precision medicine and targeted therapy, which dominate modern pharmaceutical research.
In recent years, the demand for novel heterocyclic compounds like 2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol has surged, driven by the need for innovative treatments for diseases such as cancer, inflammation, and metabolic disorders. The compound's pyrazole-ethanol backbone is structurally similar to several FDA-approved drugs, making it a valuable scaffold for structure-activity relationship (SAR) studies. This has led to increased searches for "pyrazole derivatives in drug discovery" and "oxolane-containing bioactive molecules" across academic and industrial databases.
From a synthetic chemistry perspective, CAS No. 2138048-67-4 exemplifies the growing interest in green chemistry and sustainable synthesis methods. Researchers are exploring eco-friendly catalysts and solvent-free conditions to produce such compounds, addressing global concerns about environmental impact and chemical waste reduction. This aligns with the broader push for sustainable pharmaceuticals, a topic frequently queried in scientific forums and search engines.
The compound's potential extends beyond therapeutics. Its unique structure makes it a candidate for material science applications, particularly in the design of functional polymers and smart materials. The amino and hydroxyl groups provide reactive sites for polymerization or conjugation, enabling the creation of advanced materials with tailored properties. This multidisciplinary relevance has sparked searches for "multifunctional heterocycles in material design" and "bioactive compound applications beyond medicine."
Quality control and analytical characterization of 2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol are critical for its reliable use in research. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and structural integrity. These methods are frequently discussed in online platforms, with queries like "analytical validation of complex heterocycles" reflecting the community's technical interests.
In conclusion, 2-[5-amino-3-(3-methyloxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138048-67-4) represents a compelling case study in modern chemical research. Its structural features, combined with its potential in drug development and material science, position it at the intersection of multiple cutting-edge fields. As the scientific community continues to explore its applications, this compound is likely to remain a subject of intense study and discussion in both academic and industrial settings.
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